Cas no 1351649-08-5 (9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane)

• Product Name: 9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• CAS No: 1351649-08-5
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 6192615
• PubChem ID: 71785115
• Update Time: 2025-06-09

9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• VU0532376-1
• 1,5-dioxa-9-azaspiro[5.5]undecan-9-yl(naphthalen-1-yl)methanone
• 9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• naphthalen-1-yl(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• AKOS024532526
• 1351649-08-5
• F6118-0088

• Inchi： 1S/C19H21NO3/c21-18(17-8-3-6-15-5-1-2-7-16(15)17)20-11-9-19(10-12-20)22-13-4-14-23-19/h1-3,5-8H,4,9-14H2
• InChI Key： ADJCKCWZSSABOQ-UHFFFAOYSA-N
• SMILES： O1CCCOC21CCN(C(C1=CC=CC3C=CC=CC1=3)=O)CC2

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Additional information on 9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane

9-(Naphthalene-1-Carbonyl)-1,5-Dioxa-9-Azaspiro[5.5]Undecane: A Comprehensive Overview

9-(Naphthalene-1-Carbonyl)-1,5-Dioxa-9-azaspiro[5.5]undecane (CAS No. 1351649-08-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a naphthalene moiety, which endows it with a range of interesting chemical and biological properties. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The spirocyclic structure of 9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane is a key feature that contributes to its stability and reactivity. Spirocycles are cyclic compounds in which two rings are connected at one atom, forming a bridgehead. This structural motif is often found in natural products and has been extensively studied for its potential in drug discovery. The presence of the naphthalene moiety further enhances the compound's aromatic character and can influence its biological activity.

In terms of synthesis, 9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane can be prepared through a series of well-defined steps. One common approach involves the reaction of a suitable naphthoyl chloride with a spirocyclic amine precursor. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in synthetic methods have focused on developing more efficient and environmentally friendly routes to this compound, utilizing catalysts and mild reaction conditions to minimize byproducts and waste.

The biological activity of 9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane has been the subject of several studies. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, studies have demonstrated its ability to inhibit the activity of specific kinases involved in cancer cell proliferation and metastasis. Additionally, it has shown potential as an anti-inflammatory agent due to its ability to modulate cytokine production.

One notable application of 9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane is in the treatment of neurodegenerative diseases. Recent research has highlighted its neuroprotective properties, which may be attributed to its ability to cross the blood-brain barrier and interact with key targets involved in neuronal survival and function. Preclinical studies have shown promising results in animal models of Alzheimer's disease and Parkinson's disease, suggesting that this compound could be further developed as a potential therapeutic agent.

The pharmacokinetic properties of 9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane are also an important consideration for its potential use as a drug candidate. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to ensure that it meets the necessary criteria for safety and efficacy. Results have indicated that the compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

In conclusion, 9-(naphthalene-1-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1351649-08-5) is a fascinating compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activity and favorable pharmacokinetic properties, make it an attractive target for further investigation and development. As research in this field continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.